Dexmethylphenidate hydrochloride
Dexmethylphenidate hydrochloride
Methylphenidate hydrochloride is an odorless white crystalline powder. Metallic taste. Solutions are acid to litmus. Absence of general acid/base catalysis. (NTP, 1992)
Methylphenidate Hydrochloride is the hydrochloride salt of the synthetic central nervous system stimulant methylphenidate. Methylphenidate appears to activate the brain stem arousal system and cortex to produce its stimulant effect and, in some clinical settings, may improve cognitive function.
A central nervous system stimulant used most commonly in the treatment of ATTENTION DEFICIT DISORDER in children and for NARCOLEPSY. Its mechanisms appear to be similar to those of DEXTROAMPHETAMINE. The d-isomer of this drug is referred to as DEXMETHYLPHENIDATE HYDROCHLORIDE.
See also: Methylphenidate (has active moiety); Dexmethylphenidate Hydrochloride (narrower).
Methylphenidate Hydrochloride is the hydrochloride salt of the synthetic central nervous system stimulant methylphenidate. Methylphenidate appears to activate the brain stem arousal system and cortex to produce its stimulant effect and, in some clinical settings, may improve cognitive function.
A central nervous system stimulant used most commonly in the treatment of ATTENTION DEFICIT DISORDER in children and for NARCOLEPSY. Its mechanisms appear to be similar to those of DEXTROAMPHETAMINE. The d-isomer of this drug is referred to as DEXMETHYLPHENIDATE HYDROCHLORIDE.
See also: Methylphenidate (has active moiety); Dexmethylphenidate Hydrochloride (narrower).
Brand Name:
Vulcanchem
CAS No.:
23655-65-4
VCID:
VC21105338
InChI:
InChI=1S/C14H19NO2.ClH/c1-17-14(16)13(11-7-3-2-4-8-11)12-9-5-6-10-15-12;/h2-4,7-8,12-13,15H,5-6,9-10H2,1H3;1H
SMILES:
COC(=O)C(C1CCCCN1)C2=CC=CC=C2.Cl
Molecular Formula:
C14H19NO2.ClH
C14H20ClNO2
C14H20ClNO2
Molecular Weight:
269.77 g/mol
Dexmethylphenidate hydrochloride
CAS No.: 23655-65-4
Cat. No.: VC21105338
Molecular Formula: C14H19NO2.ClH
C14H20ClNO2
Molecular Weight: 269.77 g/mol
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Specification
| Description | Methylphenidate hydrochloride is an odorless white crystalline powder. Metallic taste. Solutions are acid to litmus. Absence of general acid/base catalysis. (NTP, 1992) Methylphenidate Hydrochloride is the hydrochloride salt of the synthetic central nervous system stimulant methylphenidate. Methylphenidate appears to activate the brain stem arousal system and cortex to produce its stimulant effect and, in some clinical settings, may improve cognitive function. A central nervous system stimulant used most commonly in the treatment of ATTENTION DEFICIT DISORDER in children and for NARCOLEPSY. Its mechanisms appear to be similar to those of DEXTROAMPHETAMINE. The d-isomer of this drug is referred to as DEXMETHYLPHENIDATE HYDROCHLORIDE. See also: Methylphenidate (has active moiety); Dexmethylphenidate Hydrochloride (narrower). |
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| CAS No. | 23655-65-4 |
| Molecular Formula | C14H19NO2.ClH C14H20ClNO2 |
| Molecular Weight | 269.77 g/mol |
| IUPAC Name | methyl 2-phenyl-2-piperidin-2-ylacetate;hydrochloride |
| Standard InChI | InChI=1S/C14H19NO2.ClH/c1-17-14(16)13(11-7-3-2-4-8-11)12-9-5-6-10-15-12;/h2-4,7-8,12-13,15H,5-6,9-10H2,1H3;1H |
| Standard InChI Key | JUMYIBMBTDDLNG-UHFFFAOYSA-N |
| Isomeric SMILES | COC(=O)[C@@H]([C@H]1CCCC[NH2+]1)C2=CC=CC=C2.[Cl-] |
| SMILES | COC(=O)C(C1CCCCN1)C2=CC=CC=C2.Cl |
| Canonical SMILES | COC(=O)C(C1CCCCN1)C2=CC=CC=C2.Cl |
| Melting Point | 435 to 439 °F (NTP, 1992) |
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